2-(1-azocanyl)-N'-[(6-nitro-1,3-benzodioxol-5-yl)methylene]acetohydrazide

• IUPAC Name: 2-(azocan-1-yl)-N-[(E)-(6-nitro-1,3-benzodioxol-5-yl)methylideneamino]acetamide
• InChI: InChI=1S/C17H22N4O5/c22-17(11-20-6-4-2-1-3-5-7-20)19-18-10-13-8-15-16(26-12-25-15)9-14(13)21(23)24/h8-10H,1-7,11-12H2,(H,19,22)/b18-10+
• InChI Key: KFGOFEDJRINGGR-VCHYOVAHSA-N
• Canonical SMILES: C1CCCN(CCC1)CC(=O)NN=CC2=CC3=C(C=C2[N+](=O)[O-])OCO3
• Isomeric SMILES: C1CCCN(CCC1)CC(=O)N/N=C/C2=CC3=C(C=C2[N+](=O)[O-])OCO3
• Molecular Formula: C17H22N4O5
• Molecular Weight: 362.4 g/mol

Description

2-(1-azocanyl)-N'-[(6-nitro-1,3-benzodioxol-5-yl)methylene]acetohydrazide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as ABAH and has a molecular formula of C15H14N4O6.

Mechanism of Action

The mechanism of action of ABAH involves its ability to chelate metal ions and form a complex that emits fluorescence. This property makes ABAH a useful tool for detecting metal ions in biological systems. In addition, the photosensitizing properties of ABAH involve its ability to generate reactive oxygen species upon exposure to light, which can cause cell death in cancer cells.
Biochemical and Physiological Effects:
ABAH has been shown to have low toxicity and minimal side effects in animal studies. It has also been found to be stable in biological systems, making it a reliable tool for detecting metal ions. The photosensitizing properties of ABAH have been shown to induce apoptosis in cancer cells, which makes it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

The advantages of using ABAH in lab experiments include its high sensitivity and selectivity for metal ions, its stability in biological systems, and its low toxicity. However, the limitations of using ABAH include its cost, the need for specialized equipment to detect fluorescence, and the potential for interference from other fluorescent molecules.

Future Directions

There are several future directions for research on ABAH. One area of interest is the development of new synthesis methods to improve the yield and purity of ABAH. Another area of research is the exploration of ABAH's potential as a photosensitizer for cancer treatment. Additionally, there is potential for using ABAH as a tool for studying metal ion homeostasis in biological systems. Finally, further research is needed to explore the potential of ABAH in other areas, such as environmental monitoring and industrial applications.
Conclusion:
In conclusion, 2-(1-azocanyl)-N'-[(6-nitro-1,3-benzodioxol-5-yl)methylene]acetohydrazide is a chemical compound that has shown promise in various scientific research applications. Its ability to chelate metal ions and emit fluorescence makes it a useful tool for detecting metal ions in biological systems. Additionally, its photosensitizing properties make it a potential candidate for cancer treatment. Further research is needed to explore the full potential of ABAH in various fields.

Scientific Research Applications

ABAH has been studied for its potential applications as a fluorescent probe for detecting metal ions in biological systems. It has also been investigated for its use as a photosensitizer in photodynamic therapy for cancer treatment. ABAH has shown promising results in these applications, and further research is ongoing to explore its potential in other areas.